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Abstract

Europium chloride (EuCls) is a compound of significant interest in the advancement of molten
salt reactor (MSR) technology. As a lanthanide, it is a prominent fission product that
accumulates in the fuel salt during reactor operation. Understanding its behavior is therefore
critical for predicting fuel salt performance, managing the reactor's neutron economy, and
ensuring the structural integrity of the reactor components. Europium's isotopes also possess
large neutron absorption cross-sections, leading to its consideration as a soluble burnable
poison for reactivity control. These application notes provide a comprehensive overview of the
dual role of europium chloride in MSRs, detailing its impact on materials corrosion and its
potential as a reactivity control agent. Detailed protocols for key experimental evaluations are
provided, along with quantitative data to support researchers in this field.

Application 1: Fission Product Surrogate for
Corrosion Studies
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In liquid-fueled MSRs, the accumulation of fission products in the molten salt can significantly
alter its chemical properties, making it more corrosive to structural materials.[1][2] Europium is
frequently used as a non-radioactive surrogate for trivalent lanthanide and actinide fission
products to study these corrosive effects.[1][2][3][4] The addition of EuCIs to molten chloride
salts has been shown to dramatically increase the corrosion rates of various alloys.[5][6] This is
primarily due to the electrochemical potential of the Eu(lll)/Eu(ll) redox couple, which can drive
the oxidation and dissolution of key alloying elements like chromium, iron, and nickel.[3][5]

Quantitative Corrosion Data

The presence of EuCls in molten salts leads to a significant increase in the corrosion of
structural alloys. The following table summarizes corrosion rate data for several commercially
available alloys in a LiCI-KClI eutectic salt at 500°C, both with and without the addition of 2 wt%
EuCls.

. ] Corrosion Rate in
Corrosion Rate in

Alloy Composition (wt%) . LiCI-KCI + 2 wt%
LiCI-KCI (mm/a)
EuCls (mm/a)

Ni: 57, Mo: 16, Cr:
Haynes C276 ~0.10 19.00
15.5, Fe: 5.5, W: 3.8

Inconel 600 Ni: 76, Cr: 15.5, Fe: 8 ~0.06 22.35
Fe: 46, Ni: 32.5, Cr:

Incoloy 800 ~0.28 31.26
21
Fe: 68, Cr: 17, Ni: 12,

316L SS ~0.20 25.18
Mo: 2.5

Data sourced from Chang et al. (2022).[3][5]

Experimental Protocol: Static Immersion Corrosion
Testing

This protocol outlines a standard static immersion test to evaluate the corrosion of alloy
specimens in molten chloride salt containing EuCls.
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1.2.1. Materials and Equipment:

High-purity eutectic salt (e.g., LiCI-KCI).

e Anhydrous Europium(lll) chloride (EuCls).

 Alloy coupons of the material to be tested, polished to a mirror finish.

e Alumina or quartz crucible.

» High-temperature furnace with precise temperature control.

 Inert atmosphere glovebox (e.g., argon-filled) with Oz and H20 levels below 1 ppm.
» Analytical balance (microgram sensitivity).

 Ultrasonic cleaner.

» Acetone, ethanol, and deionized water.

o Post-test analysis equipment: Scanning Electron Microscope with Energy Dispersive X-ray
Spectroscopy (SEM-EDS).

1.2.2. Procedure:
e Coupon Preparation:
1. Measure the dimensions of each alloy coupon and calculate the surface area.

2. Clean the coupons ultrasonically in successive baths of acetone, ethanol, and deionized
water for 15 minutes each.

3. Dry the coupons thoroughly and weigh them using an analytical balance.
o Salt Preparation (inside glovebox):

1. Place the required amount of LiCI-KCI eutectic salt and EuCls into an alumina crucible.
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2. Heat the salt mixture in the furnace under an inert atmosphere to the desired experimental
temperature (e.g., 500°C) and hold for several hours to ensure homogeneity.

e Immersion Test (inside glovebox):

1. Suspend the prepared alloy coupons in the molten salt using alumina holders or wires of a
compatible material. Ensure the coupons are fully submerged.

2. Maintain the furnace at the constant target temperature for the duration of the test (e.qg.,
100-1000 hours).

o Post-Exposure Analysis:

1. After the designated time, carefully remove the coupons from the molten salt and allow
them to cool to room temperature within the glovebox.

2. Gently remove any adhering salt by washing with deionized water and ethanol in an
ultrasonic bath.

3. Dry the coupons and re-weigh them to determine the mass loss.

4. Calculate the corrosion rate using the formula: Corrosion Rate (mm/a) = (Mass Loss [g] *
8.76 x 10%) / (Surface Area [cm?] * Density [g/cm3] * Time [h])

5. Characterize the surface morphology and cross-section of the corroded coupons using
SEM-EDS to identify corrosion mechanisms such as intergranular attack, pitting, and
elemental depletion.

Workflow for Material Compatibility Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15927364/docs#application-notes-and-protocols-
europium-chloride-in-molten-salt-reactors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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